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An In-depth Technical Guide to the Physicochemical Properties of Ethyl 2-Methoxyacrylate

Introduction to Ethyl 2-Methoxyacrylate

Ethyl 2-methoxyacrylate (CAS No. 36997-05-4) is an acrylate monomer characterized by the
presence of both an ethyl ester and a methoxy group. Its chemical structure, C6H1003,
confers specific properties that make it a molecule of interest in polymer chemistry and
materials science. As a functionalized monomer, it serves as a building block for the synthesis
of polymers with tailored characteristics, such as specific solubility, hydrophilicity, and reactivity.
Understanding its fundamental physicochemical properties, primarily its boiling point and
density, is a critical prerequisite for its effective application in research and development,
particularly in fields like drug delivery and advanced coatings. These parameters govern its
handling, purification, reaction kinetics, and the final properties of the polymers derived from it.

This guide provides a comprehensive overview of the boiling point and density of ethyl 2-
methoxyacrylate, details field-proven methodologies for their experimental determination, and
discusses the implications of these properties for scientific applications.
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Core Physicochemical Data

The boiling point and density are fundamental physical constants that define a substance's
physical state and behavior under various conditions. For ethyl 2-methoxyacrylate, these
values are essential for processes such as purification by distillation, calculating molar
quantities for reactions, and formulating solutions of specific concentrations.

Below is a summary of the key quantitative data for ethyl 2-methoxyacrylate. It is important to
note that the available data for this specific compound are predicted values, which provide a
reliable estimate for experimental design.

Property Value Conditions Source

Predicted at standard

Boiling Point 149.5+£23.0°C [1]
pressure

Density 0.983 £ 0.06 g/cm3 Predicted [1]

Molecular Formula C6H1003 - [1]

Molar Mass 130.14 g/mol - [1]

CAS Number 36997-05-4 - [1]

Significance in Research and Drug Development

The physical properties of a monomer like ethyl 2-methoxyacrylate are not merely abstract
figures; they have direct and significant consequences for its application.

» Boiling Point: This property is a direct measure of the volatility of the compound. In the
context of polymer synthesis, the boiling point dictates the required reaction temperature to
maintain the monomer in the liquid phase and influences the choice of solvent. For
purification, fractional distillation is often employed to separate the monomer from impurities
or unreacted starting materials, a process entirely dependent on differences in boiling points.

[2]

o Density: Density is critical for the accurate formulation of reaction mixtures. In
polymerization, reactants are often measured by volume for convenience, and an accurate
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density value is essential to convert these volumes into mass and, subsequently, molar
quantities for precise stoichiometric control. In drug delivery systems, where methacrylate-
based polymers are used to create hydrogels or nanoparticles, the density of the constituent
monomers influences the overall density and mechanical properties of the final polymeric
matrix.[3][4]

Experimental Determination Protocols

To ensure scientific integrity, predicted data should be validated experimentally. The following
sections describe robust, self-validating protocols for determining the boiling point and density
of liqguid monomers like ethyl 2-methoxyacrylate.

Protocol 1: Micro-Boiling Point Determination using a
Thiele Tube

This method is highly advantageous in a research setting as it requires a minimal amount of
sample (less than 0.5 mL).[5] The principle relies on the definition of a boiling point: the
temperature at which the vapor pressure of the liquid equals the surrounding atmospheric
pressure.[6]

Causality Behind Experimental Choices:

o Thiele Tube: The specific shape of the Thiele tube allows for the efficient circulation of the
heating oil via convection, ensuring uniform temperature distribution around the sample.[5]

 Inverted Capillary Tube: This small tube traps a small amount of air. As the sample is heated,
this air expands and is expelled. Subsequently, the sample vaporizes, and these vapors
escape, forming a stream of bubbles. Upon cooling, the vapor pressure inside the capillary
drops. The boiling point is recorded at the precise moment the external pressure overcomes
the internal vapor pressure, causing the liquid to be drawn back into the capillary.[6][7] This
provides a sharp, observable endpoint.

Step-by-Step Methodology:

o Sample Preparation: Add approximately 0.5 mL of ethyl 2-methoxyacrylate into a small test
tube (e.g., 75x10 mm).
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Capillary Insertion: Place a capillary tube (sealed at one end) into the test tube with the open
end submerged in the liquid.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band, ensuring
the bottom of the test tube is aligned with the thermometer bulb.

Heating: Place the assembly into a Thiele tube filled with mineral oil, ensuring the oil level is
above the side arm.[8]

Observation: Gently heat the side arm of the Thiele tube with a micro-burner. Observe for an
initial expulsion of air bubbles, followed by a rapid and continuous stream of vapor bubbles
from the capillary tube.[7][8]

Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.
The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.[5]

Validation: Repeat the determination at least twice to ensure the results are reproducible.
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Caption: Workflow for Micro-Boiling Point Determination.
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Protocol 2: Density Determination by the Volumetric
Method

This protocol determines density by precisely measuring the mass of a known volume of the
liquid.[9][10] Its accuracy is contingent on the precision of the balance and the volumetric
glassware.

Causality Behind Experimental Choices:

o Graduated Cylinder/Pycnometer: A graduated cylinder provides a good estimate, while a
pycnometer (a flask with a specific, precisely known volume) offers higher accuracy for
research-grade measurements. The choice depends on the required level of precision.

» Electronic Balance: A balance with a readability of at least three decimal places (0.001 g) is
crucial for obtaining an accurate mass measurement, which is fundamental to the density
calculation (Density = Mass/Volume).[10][11]

o Temperature Control: The density of liquids is temperature-dependent. Recording the
temperature at which the measurement is taken is essential for reproducibility and for
comparing the result to literature values.[12]

Step-by-Step Methodology:

« Initial Mass: Using an electronic balance, measure and record the mass of a clean, dry 10
mL graduated cylinder.[9][11]

» Volume Measurement: Carefully add a specific volume (e.g., 5-10 mL) of ethyl 2-
methoxyacrylate to the graduated cylinder. Read the volume precisely from the bottom of
the meniscus.[11]

o Final Mass: Measure and record the combined mass of the graduated cylinder and the liquid.

[°]
o Temperature: Measure and record the temperature of the liquid.

e Calculation:
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o Calculate the mass of the liquid by subtracting the initial mass of the empty cylinder from

the final mass.

o Calculate the density using the formula: Density = Mass / Volume.

» Validation: Perform the measurement in triplicate and calculate the average density to

minimize random errors and ensure the trustworthiness of the result.[11]
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Caption: Workflow for Density Determination via the Volumetric Method.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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